5-[(tert-butoxy)carbonyl]-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid

• IUPAC Name: 5-[(2-methylpropan-2-yl)oxycarbonyl]-4,6-dihydrothieno[2,3-c]pyrrole-2-carboxylic acid
• InChI: InChI=1S/C12H15NO4S/c1-12(2,3)17-11(16)13-5-7-4-8(10(14)15)18-9(7)6-13/h4H,5-6H2,1-3H3,(H,14,15)
• InChI Key: RGOGFBDIGFXKST-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2=C(C1)SC(=C2)C(=O)O
• Molecular Formula: C12H15NO4S
• Molecular Weight: 269.32 g/mol

Description

5-[(tert-butoxy)carbonyl]-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid , also known as 5-[(tert-butoxy)carbonyl]-5,6-dihydro-4H-thieno[2,3-c]pyrrole-2-carboxylic acid , is a heterocyclic compound. Its molecular weight is approximately 270.33 g/mol . The IUPAC name for this compound is 5-(tert-butoxycarbonyl)-1,4,5,6-tetrahydro-1λ³-thieno[2,3-c]pyrrole-2-carboxylic acid .

Scientific Research Applications

Synthesis and Chemical Reactions

• Singlet Oxygen Reactions : Research by Wasserman et al. (2004) explores the reaction of tert-butyl ester of 3-methoxy-2-pyrrole carboxylic acid with singlet oxygen, yielding 5-substituted pyrroles, precursors to compounds like prodigiosin, showcasing its utility in synthesizing complex organic molecules Wasserman et al., 2004.

Material Science Applications

• Metal-Organic Frameworks (MOFs) : Studies on compounds such as catena-bis(hydrogen 5-tert-butylisophthalato)-[2,5-bis(4-pyridyl)-1,3,4-thiadiazole]zinc(II) reveal the potential of using similar structures in designing MOFs with diverse structural properties and applications in catalysis and material sciences Xu and Tang, 2010.

Electropolymerization and Electrochromic Properties

• Electropolymerization : A study on the synthesis and electropolymerization of N-(4'-carboxyphenyl)-2,5-di(2"-thienyl)pyrrole by Lengkeek et al. (2010) highlights the potential of thienyl-pyrrole derivatives in creating polymer films stable to repetitive cycling, indicating their use in electrochromic devices and conductive polymers Lengkeek et al., 2010.

Pharmaceutical Applications

• Prodrug Synthesis : The transformation of compounds under specific conditions, as demonstrated by Sheng et al. (2015) with tert-butyl 5-(tert-butoxycarbonylamino)-2,6-dioxooctahydro-1H-pyrrolo[2,1-d][1,5]oxazocine, showcases the relevance of such structures in developing constrained non-peptide mimetics for therapeutic use Sheng et al., 2015.

Safety and Hazards

Safety data for this compound, including toxicity, flammability, and environmental impact, should be assessed. Consult the provided Material Safety Data Sheet (MSDS) for detailed safety information .